Kirilowin B
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Overview
Description
Kirilowin B is a natural product found in Indigofera kirilowii with data available.
Scientific Research Applications
Identification and Characterization
- Kirilowin B, along with Kirilowin A, was isolated from the roots of Indigofera kirilowii. These compounds are unique glucose esters of 3-nitropropanoic acid with acryloyl moieties, adding to the group of toxic glucose conjugates of 3-nitropropanoic acid found in angiosperms (Su et al., 2005).
Related Compounds and Chemical Constituents
- In addition to Kirilowin A and B, other related compounds such as Kirilowin C, D, E-H were also identified in Indigofera kirilowii. These compounds are new esters and glucose 3-nitropropanoates, showcasing the diverse chemical constituents of the plant (Su et al., 2008).
Ribosome-Inactivating Proteins
- Research has also identified ribosome-inactivating proteins like alpha-kirilowin and beta-kirilowin in the seeds of Trichosanthes kirilowii. These proteins are structurally and functionally similar, having roles in protein synthesis inhibition, cell growth suppression, and potential therapeutic applications (Wong et al., 1996).
Anticancer Activities
- Certain constituents of Trichosanthes kirilowii seeds, like cucurbitacin B and isoaurones, have been found to inhibit critical factors like HIF-1 and NF-kappaB, involved in tumorigenesis. This suggests a potential role in cancer treatment (Dat et al., 2010).
Hypoglycemic Effects
- The roots of Trichosanthes kirilowii, which contain compounds like cucurbitacins B and D, have shown hypoglycemic effects in diabetic mice, indicating their potential in diabetes treatment (Lo et al., 2017).
Renal Protective Effects
- Trichosanthes kirilowii lectin, an active component of the plant, has demonstrated renal protective effects by modulating macrophage polarization, thus potentially beneficial in treating diabetic nephropathy (Jiandong et al., 2019).
Antifungal Activity
- A defensin from Trichosanthes kirilowii, TDEF1, showed antifungal activity against Fusarium oxysporum, highlighting its potential as a natural antifungal agent (Da-hui et al., 2007).
Properties
Molecular Formula |
C15H20N2O13 |
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Molecular Weight |
436.32 g/mol |
IUPAC Name |
[(2R,3R,4S,5R,6S)-3,6-dihydroxy-4-(3-nitropropanoyloxy)-5-prop-2-enoyloxyoxan-2-yl]methyl 3-nitropropanoate |
InChI |
InChI=1S/C15H20N2O13/c1-2-9(18)29-14-13(30-11(20)4-6-17(25)26)12(21)8(28-15(14)22)7-27-10(19)3-5-16(23)24/h2,8,12-15,21-22H,1,3-7H2/t8-,12-,13+,14-,15+/m1/s1 |
InChI Key |
IWNWSZVDQOEIBT-WMNSZERYSA-N |
Isomeric SMILES |
C=CC(=O)O[C@@H]1[C@H]([C@@H]([C@H](O[C@@H]1O)COC(=O)CC[N+](=O)[O-])O)OC(=O)CC[N+](=O)[O-] |
Canonical SMILES |
C=CC(=O)OC1C(C(C(OC1O)COC(=O)CC[N+](=O)[O-])O)OC(=O)CC[N+](=O)[O-] |
Synonyms |
kirilowin B |
Origin of Product |
United States |
Retrosynthesis Analysis
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